Cas no 14852-22-3 (Thiophene, 2,5-dihydro-, 1-oxide)

• Product Name: Thiophene, 2,5-dihydro-, 1-oxide
• CAS No: 14852-22-3
• Molecular Formula: C₄H₆OS
• Molecular Weight: 102.15484
• CID: 1320028
• PubChem ID: 12739522

Thiophene, 2,5-dihydro-, 1-oxide Properties

Names and Identifiers

• Thiophene, 2,5-dihydro-, 1-oxide
• 14852-22-3
• 2,5-Dihydrothiophene 1-oxide
• SCHEMBL2621585
• 2,5-Dihydrothiophene1-oxide

• InChIKey： AUKPMQUAYVMURI-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H6OS/c5-6-3-1-2-4-6/h1-2H,3-4H2
• SMILES： C1C=CCS1=O

Computed Properties

• Exact Mass: 102.01398
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 102.01393598g/mol
• Heavy Atom Count: 6
• Complexity: 85.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes Dihydrothiophenes